Cas no 2229126-02-5 (2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine
• CAS No: 2229126-02-5
• MF: C₇H₈BrF₂NO
• MW: 240.045328140259
• CID: 5939170
• PubChem ID: 165753216
• Update Time: 2025-06-13

2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine
• EN300-1948193
• 2229126-02-5

• Inchi： 1S/C7H8BrF2NO/c1-4-2-5(8)12-6(4)7(9,10)3-11/h2H,3,11H2,1H3
• InChI Key： OCIMMMTUZLTKEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(CN)(F)F)O1

Computed Properties

• Exact Mass: 238.97573g/mol
• Monoisotopic Mass: 238.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine

Research Brief on 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine (CAS: 2229126-02-5)

Recent studies on the compound 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine (CAS: 2229126-02-5) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This compound, characterized by its unique difluoroethylamine moiety and brominated furan ring, has garnered attention for its utility in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. Its structural features suggest potential applications in targeting diseases such as cancer and neurological disorders, where selective modulation of biological pathways is crucial.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes and derivatization of this compound, emphasizing its role in the creation of potent kinase inhibitors. Researchers optimized the synthesis process to achieve higher yields and purity, which is critical for subsequent pharmacological evaluations. The study also investigated the compound's stability under various physiological conditions, providing insights into its potential as a drug candidate or a precursor in multi-step syntheses.

Further research has focused on the mechanistic aspects of 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine. A team at the University of Cambridge demonstrated its efficacy as a building block for covalent inhibitors, leveraging the electrophilic nature of the difluoroethylamine group to form stable adducts with target proteins. This approach has been particularly promising in the design of irreversible inhibitors for oncology targets, where prolonged target engagement is desired. The study also highlighted the compound's compatibility with click chemistry, enabling facile conjugation with diagnostic or therapeutic payloads.

In addition to its synthetic utility, preliminary biological evaluations have been conducted to assess the compound's safety profile and pharmacokinetic properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters examined its metabolic stability and membrane permeability, key factors in drug development. While the compound itself showed moderate metabolic stability, its derivatives exhibited improved characteristics, suggesting that structural modifications could enhance its drug-like properties. These findings underscore the compound's versatility as a scaffold for further optimization.

The pharmaceutical industry has shown growing interest in 2-(5-bromo-3-methylfuran-2-yl)-2,2-difluoroethan-1-amine, with several patents filed in 2022-2023 covering its use in novel therapeutic agents. One notable application is in the development of small-molecule therapeutics for neurodegenerative diseases, where its ability to cross the blood-brain barrier is being exploited. Another patent application describes its incorporation into PROTACs (Proteolysis Targeting Chimeras), highlighting its role in targeted protein degradation strategies.

Looking ahead, researchers anticipate expanded applications of this compound in chemical biology and drug discovery. Its unique structural features and demonstrated utility in diverse contexts position it as a valuable tool for medicinal chemists. Future studies are expected to explore its potential in fragment-based drug design and as a probe for studying protein-ligand interactions. The compound's CAS number, 2229126-02-5, has become increasingly prevalent in chemical databases and research publications, reflecting its growing importance in the field.